4-({[9-(4-Nitrophenyl)-8-oxo-4,5,6,7,8,9-hexahydro[1,2,4]triazolo[5,1-b]quinazolin-2-yl]thio}methyl)benzoic acid

  • This product is not intended for human or veterinary use. For research use only.
  • Catalog No.:

    S1972482
  • CAS No.:

    912758-03-3
  • Molecular Formula:

    C23H19N5O5S
  • Molecular Weight:

    477.5
  • Please Inquire

Buy 4-({[9-(4-Nitrophenyl)-8-oxo-4,5,6,7,8,9-hexahydro[1,2,4]triazolo[5,1-b]quinazolin-2-yl]thio}methyl)benzoic acid (CAS No. 912758-03-3) from Smolecule. Molecular Formula: C23H19N5O5S. Molecular Weight: 477.5.

CAS Number 912758-03-3
Product Name 4-({[9-(4-Nitrophenyl)-8-oxo-4,5,6,7,8,9-hexahydro[1,2,4]triazolo[5,1-b]quinazolin-2-yl]thio}methyl)benzoic acid
IUPAC Name 4-[[9-(4-nitrophenyl)-8-oxo-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-2-yl]sulfanylmethyl]benzoic acid
Molecular Formula C23H19N5O5S
Molecular Weight 477.5
InChI InChI=1S/C23H19N5O5S/c29-18-3-1-2-17-19(18)20(14-8-10-16(11-9-14)28(32)33)27-22(24-17)25-23(26-27)34-12-13-4-6-15(7-5-13)21(30)31/h4-11,20H,1-3,12H2,(H,30,31)(H,24,25,26)
InChI Key JKLCVDTUNUNYNW-UHFFFAOYSA-N
SMILES C1CC2=C(C(N3C(=NC(=N3)SCC4=CC=C(C=C4)C(=O)O)N2)C5=CC=C(C=C5)[N+](=O)[O-])C(=O)C1
Canonical SMILES C1CC2=C(C(N3C(=NC(=N3)SCC4=CC=C(C=C4)C(=O)O)N2)C5=CC=C(C=C5)[N+](=O)[O-])C(=O)C1
Molecular Weight 477.5
XLogP3 3.6
Dates Modify: 2022-04-08
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